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Compound of Interest

Compound Name: 5-Bromo-2-iodobenzoic acid

Cat. No.: B1267828 Get Quote

Solubility of 5-Bromo-2-iodobenzoic Acid: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of 5-Bromo-
2-iodobenzoic acid in organic solvents. Due to the limited availability of specific quantitative

solubility data in publicly accessible literature, this guide furnishes available qualitative data, a

detailed experimental protocol for determining thermodynamic solubility, and a visualization of

its chemical synthesis.

Introduction
5-Bromo-2-iodobenzoic acid is a halogenated aromatic carboxylic acid, a class of

compounds frequently utilized as building blocks in organic synthesis, particularly in the

development of pharmaceuticals and other bioactive molecules. An understanding of its

solubility profile in various organic solvents is critical for its application in reaction chemistry,

purification processes such as recrystallization, and formulation studies. This guide aims to

provide researchers with the necessary information to effectively work with this compound.

Physicochemical Properties
A summary of the key physicochemical properties of 5-Bromo-2-iodobenzoic acid is

presented in the table below.
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Property Value Reference

Molecular Formula C₇H₄BrIO₂

Molecular Weight 326.91 g/mol

Appearance
Off-white to light yellow

solid/powder
[1][2]

Melting Point 161-163 °C [2][3]

pKa (Predicted) 2.47 ± 0.10 [3]

CAS Number 21740-00-1

Solubility Data
While exhaustive quantitative solubility data across a wide range of organic solvents is not

readily available, existing information indicates the following solubility characteristics.

Qualitative Solubility
The table below summarizes the known qualitative solubility of 5-Bromo-2-iodobenzoic acid
in various solvents.

Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) ≥ 100 mg/mL (305.89 mM) [1]

Methanol Soluble [3][4]

Water Slightly soluble [2][3]

Formulations for In Vitro and In Vivo Studies
For research applications, 5-Bromo-2-iodobenzoic acid can be formulated in mixed solvent

systems to achieve higher concentrations. These formulations typically start with a stock

solution in DMSO. It is important to note that the addition of aqueous media to a DMSO

concentrate may cause precipitation, which can sometimes be rectified by heating or

sonication[1].
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Example Formulation Protocols:[1]

Protocol 1: A solution of ≥ 2.5 mg/mL can be prepared by sequentially mixing 10% DMSO,

40% PEG300, 5% Tween-80, and 45% Saline.

Protocol 2: A solution of ≥ 2.5 mg/mL can be prepared by mixing 10% DMSO with 90% (20%

SBE-β-CD in Saline).

Protocol 3: A solution of ≥ 2.5 mg/mL can be prepared by mixing 10% DMSO with 90% Corn

Oil.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the experimental determination of the

thermodynamic solubility of 5-Bromo-2-iodobenzoic acid in an organic solvent of interest.

This protocol is based on the widely accepted shake-flask method.

Materials and Equipment
5-Bromo-2-iodobenzoic acid (solid)

Selected organic solvent(s) (analytical grade)

Analytical balance

Vials with screw caps

Constant temperature shaker or incubator

Centrifuge or filtration apparatus (e.g., syringe filters)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or other quantitative analysis instrumentation

Volumetric flasks and pipettes

Procedure
Preparation of Saturated Solution:
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Add an excess amount of solid 5-Bromo-2-iodobenzoic acid to a vial. The presence of

undissolved solid at the end of the experiment is crucial to ensure saturation.

Add a known volume of the desired organic solvent to the vial.

Securely cap the vial to prevent solvent evaporation.

Equilibration:

Place the vial in a constant temperature shaker set to the desired temperature (e.g., 25

°C).

Agitate the mixture for a sufficient duration to allow the system to reach equilibrium. For

many organic compounds, 24 to 48 hours is adequate, but it is recommended to test

samples at different time points (e.g., 24, 48, and 72 hours) to confirm that the

concentration has reached a plateau.

Phase Separation:

After equilibration, remove the vial from the shaker and allow the undissolved solid to

settle.

Carefully separate the saturated solution from the excess solid. This can be achieved by

either:

Centrifugation: Centrifuge the vial at a high speed to pellet the solid, then carefully

pipette the supernatant.

Filtration: Draw the solution through a syringe filter that is compatible with the organic

solvent.

Quantification:

Accurately dilute a known volume of the clear saturated solution with the same organic

solvent to a concentration that falls within the linear range of the analytical method.

Analyze the diluted sample using a validated HPLC method to determine the

concentration of 5-Bromo-2-iodobenzoic acid.
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Prepare a calibration curve using standard solutions of 5-Bromo-2-iodobenzoic acid of

known concentrations in the same solvent.

Calculate the concentration of the original saturated solution based on the dilution factor.

This value represents the solubility of the compound in the tested solvent at the specified

temperature.

Visualization of Synthesis Workflow
The synthesis of 5-Bromo-2-iodobenzoic acid from 2-Amino-5-bromobenzoic acid is a

common route. The workflow for this chemical transformation is depicted below.
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Synthesis Workflow of 5-Bromo-2-iodobenzoic Acid

2-Amino-5-bromobenzoic acid

Diazonium Salt Formation

NaNO2, HCl, 0°C

Sandmeyer-type Reaction
(Iodination)

KI

Crude 5-Bromo-2-iodobenzoic acid

Heating

Purification
(Recrystallization)

Dissolution and Precipitation

Pure 5-Bromo-2-iodobenzoic acid

Isolation

Click to download full resolution via product page

Caption: Synthesis workflow from starting material to pure product.

The logical relationship for determining the appropriate solvent system for solubility testing can

be visualized as a decision-making workflow.
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Solubility Testing Workflow

Start with Compound

Test Solubility in Water
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(Polar Compound)

Yes
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End
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Caption: A logical workflow for systematic solubility testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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